Cas no 918160-50-6 (2-Aziridinebutanol, 1-[(4-methylphenyl)sulfonyl]-)

• Product Name: 2-Aziridinebutanol, 1-[(4-methylphenyl)sulfonyl]-
• CAS No: 918160-50-6
• MF: C₁₃H₁₉NO₃S
• MW: 269.359862565994
• CID: 778875
• PubChem ID: 15198364
• Update Time: 2025-04-19

2-Aziridinebutanol, 1-[(4-methylphenyl)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

• 2-Aziridinebutanol, 1-[(4-methylphenyl)sulfonyl]-
• 4-[1-(4-methylphenyl)sulfonylaziridin-2-yl]butan-1-ol
• 4-[1-(4-Methylbenzene-1-sulfonyl)aziridin-2-yl]butan-1-ol
• DTXSID30569938
• 918160-50-6

• Inchi： 1S/C13H19NO3S/c1-11-5-7-13(8-6-11)18(16,17)14-10-12(14)4-2-3-9-15/h5-8,12,15H,2-4,9-10H2,1H3
• InChI Key： KEDTVPWHTKNIER-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(N1CC1CCCCO)(=O)=O

Computed Properties

• Exact Mass: 269.10856464g/mol
• Monoisotopic Mass: 269.10856464g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 65.8Ų